Cas no 1149587-06-3 (N-methoxy-N-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-methoxy-N-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1149587-06-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4561034
• Update Time: 2025-07-28

N-methoxy-N-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-1H-pyrazole-4-carboxamide
• W15224

• Inchi： 1S/C6H9N3O2/c1-9(11-2)6(10)5-3-7-8-4-5/h3-4H,1-2H3,(H,7,8)
• InChI Key： ZQQDUGSZDNPOTN-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=NNC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2

Additional information on N-methoxy-N-methyl-1H-pyrazole-4-carboxamide

Recent Advances in the Study of N-methoxy-N-methyl-1H-pyrazole-4-carboxamide (CAS: 1149587-06-3) in Chemical Biology and Pharmaceutical Research

N-methoxy-N-methyl-1H-pyrazole-4-carboxamide (CAS: 1149587-06-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic amide derivative, characterized by its pyrazole core and N-methoxy-N-methyl substituents, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, making it a focal point in contemporary chemical biology research.

One of the key areas of investigation involving N-methoxy-N-methyl-1H-pyrazole-4-carboxamide is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop selective inhibitors targeting specific kinases, such as JAK2 and CDK4/6. Recent publications have demonstrated that derivatives of this compound exhibit promising inhibitory activity, with improved selectivity profiles and reduced off-target effects compared to earlier generations of kinase inhibitors.

In addition to its role in kinase inhibition, N-methoxy-N-methyl-1H-pyrazole-4-carboxamide has been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel pyrazole-based carboxamide derivatives with potent activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a potential mechanism for overcoming resistance to existing antibiotics. These findings underscore the compound's versatility as a scaffold for developing new antimicrobial agents.

Another notable application of N-methoxy-N-methyl-1H-pyrazole-4-carboxamide lies in its use as a synthetic intermediate in the preparation of agrochemicals. Recent patents and industry reports have highlighted its incorporation into novel herbicides and fungicides, where its structural features contribute to enhanced stability and bioavailability. The compound's ability to act as a masked carboxylic acid equivalent has been particularly valuable in optimizing the physicochemical properties of agrochemical candidates, leading to improved field performance and environmental safety.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of N-methoxy-N-methyl-1H-pyrazole-4-carboxamide derivatives. Recent methodological studies have focused on streamlining its synthesis through catalytic processes, such as palladium-catalyzed cross-coupling reactions, to improve yield and reduce waste. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the compound's binding interactions, facilitating the rational design of more potent and selective derivatives.

In conclusion, N-methoxy-N-methyl-1H-pyrazole-4-carboxamide (CAS: 1149587-06-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial development, and agrochemical design, reflecting its broad utility. Ongoing research efforts aim to address synthetic challenges and further elucidate its mechanistic roles, paving the way for its continued use in drug discovery and beyond. Future studies will likely explore its potential in emerging therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on the field.